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Compound of Interest

Compound Name: 6-Methoxyquinolin-5-amine

Cat. No.: B1297789

CAS Number: 50358-38-8

This technical guide provides a comprehensive overview of 6-Methoxyquinolin-5-amine,
including its chemical properties, a proposed synthetic route, and its potential biological
significance based on the activities of structurally related compounds. This document is
intended for researchers, scientists, and professionals in the field of drug development.

Core Compound Properties

While detailed experimental data for 6-Methoxyquinolin-5-amine is limited in publicly
available literature, the following properties have been identified.

Property Value Source

CAS Number 50358-38-8 Internal Search
Molecular Formula C10H10N20 Internal Search
Molecular Weight 174.20 g/mol Internal Search
Melting Point 154-156 °C Internal Search

Proposed Synthesis Pathway

A specific, experimentally validated synthesis for 6-Methoxyquinolin-5-amine is not readily
available in the literature. However, a plausible synthetic route can be proposed based on

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1297789?utm_src=pdf-interest
https://www.benchchem.com/product/b1297789?utm_src=pdf-body
https://www.benchchem.com/product/b1297789?utm_src=pdf-body
https://www.benchchem.com/product/b1297789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

established methods for the synthesis of substituted quinolines, such as the Skraup synthesis
or the Friedlander annulation. The following diagram illustrates a hypothetical synthetic
workflow.

Starting Materials

Reaction Product Functionalization
Acetaldehyde
Friedlander Annulation —#| 6-Methoxyquinoline 6-Methoxy-5-nitroquinoline Reduction

6-Methoxyquinolin-5-amine

2-Amino-3-methoxybenzaldehyde

Click to download full resolution via product page
Caption: A proposed synthetic workflow for 6-Methoxyquinolin-5-amine.

Note: This proposed pathway is illustrative and would require experimental optimization and
validation.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for 6-
Methoxyquinolin-5-amine is not currently available in peer-reviewed literature. Researchers
interested in this compound would need to perform their own analytical characterization.

Potential Biological Significance and Signaling
Pathways

While the specific biological activity of 6-Methoxyquinolin-5-amine has not been extensively
studied, the aminoquinoline scaffold is a well-known pharmacophore with a broad range of
biological activities.[1] Notably, aminoquinoline derivatives are the basis for several important
antimalarial drugs.[2][3]

The primary mechanism of action for many aminoquinoline-based antimalarials, such as
chloroquine, is the inhibition of hemozoin biocrystallization in the malaria parasite, Plasmodium
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falciparum.[2] The parasite digests hemoglobin in the host's red blood cells, releasing toxic
heme. To protect itself, the parasite polymerizes heme into an insoluble, non-toxic crystal called
hemozoin. Aminoquinolines are thought to interfere with this polymerization process, leading to
the accumulation of toxic heme and subsequent parasite death.[2]

Given its structure, it is plausible that 6-Methoxyquinolin-5-amine could exhibit similar
antimalarial properties. The following diagram illustrates the generalized mechanism of action
for aminoquinoline antimalarials.
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Caption: Generalized mechanism of action for aminoquinoline antimalarials.

Further research would be necessary to determine if 6-Methoxyquinolin-5-amine possesses
antimalarial activity and to elucidate its specific mechanism of action. Other potential biological
activities of aminoquinolines include antimicrobial and anticancer effects.[1]

Experimental Protocols

Due to the lack of specific literature on 6-Methoxyquinolin-5-amine, detailed experimental
protocols for its use are not available. Researchers would need to develop and validate their
own protocols based on the intended application and by referencing methodologies used for
structurally similar compounds.
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Conclusion

6-Methoxyquinolin-5-amine is a chemical compound with a confirmed structure and basic
physical properties. While in-depth experimental data is scarce, its aminoquinoline core
suggests potential for biological activity, particularly in the area of antimalarial research. The
proposed synthetic pathway and the discussion of potential biological significance provide a
foundation for future investigation into this molecule. Further experimental work is required to
fully characterize its properties, develop efficient synthetic methods, and explore its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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